Cas no 2034262-83-2 (N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide)

N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide structure
2034262-83-2 structure
Product name:N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide
CAS No:2034262-83-2
MF:C14H13N3O3S2
MW:335.40132021904
CID:5550095
PubChem ID:91816633

N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • AKOS025322541
    • F6506-1068
    • N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
    • 2034262-83-2
    • N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide
    • N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]-4-methylthiadiazole-5-carboxamide
    • Inchi: 1S/C14H13N3O3S2/c1-9-12(22-17-16-9)13(18)15-8-14(19,10-4-2-6-20-10)11-5-3-7-21-11/h2-7,19H,8H2,1H3,(H,15,18)
    • InChI Key: ZNMQZRXYXPDUNN-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(C1=CC=CO1)(CNC(C1=C(C)N=NS1)=O)O

Computed Properties

  • Exact Mass: 335.03983363g/mol
  • Monoisotopic Mass: 335.03983363g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 145Ų
  • XLogP3: 1.6

N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6506-1068-2mg
N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide
2034262-83-2
2mg
$59.0 2023-09-08
Life Chemicals
F6506-1068-2μmol
N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide
2034262-83-2
2μmol
$57.0 2023-09-08
Life Chemicals
F6506-1068-5μmol
N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide
2034262-83-2
5μmol
$63.0 2023-09-08
Life Chemicals
F6506-1068-4mg
N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide
2034262-83-2
4mg
$66.0 2023-09-08
Life Chemicals
F6506-1068-100mg
N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide
2034262-83-2
100mg
$248.0 2023-09-08
Life Chemicals
F6506-1068-20μmol
N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide
2034262-83-2
20μmol
$79.0 2023-09-08
Life Chemicals
F6506-1068-30mg
N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide
2034262-83-2
30mg
$119.0 2023-09-08
Life Chemicals
F6506-1068-1mg
N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide
2034262-83-2
1mg
$54.0 2023-09-08
Life Chemicals
F6506-1068-3mg
N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide
2034262-83-2
3mg
$63.0 2023-09-08
Life Chemicals
F6506-1068-75mg
N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide
2034262-83-2
75mg
$208.0 2023-09-08

Additional information on N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide

N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide: A Comprehensive Overview

The compound N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 2034262-83-2) is a highly specialized organic compound with a complex molecular structure. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique properties and potential applications. The molecule combines several functional groups, including a thiadiazole ring, a furan moiety, and a thiophene group, which contribute to its versatile chemical behavior.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiadiazole core. This is followed by the introduction of the furan and thiophene substituents through coupling reactions or other advanced organic synthesis techniques. The hydroxyl group present in the molecule plays a crucial role in its reactivity and solubility properties. Recent studies have shown that this hydroxyl group can be further modified to enhance the compound's bioavailability or stability under specific conditions.

One of the most intriguing aspects of this compound is its ability to exhibit fluorescence under certain conditions. This property has led to its exploration as a potential candidate for use in fluorescent sensors and imaging agents. Researchers have demonstrated that the thiophene moiety significantly influences the fluorescence intensity and wavelength, making it possible to tailor the compound for specific applications in bioimaging or environmental monitoring.

In addition to its fluorescence properties, this compound has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that it exhibits selective cytotoxicity against various cancer cell lines, potentially due to its ability to inhibit key enzymes involved in cell proliferation. The furan group has been identified as a critical component responsible for this activity, suggesting that further modifications could lead to more potent therapeutic agents.

Another area of active research is the use of this compound in polymer chemistry. The thiadiazole ring provides excellent thermal stability and mechanical strength, making it an attractive building block for high-performance polymers. Recent advancements in polymerization techniques have enabled the incorporation of this compound into polymeric materials with enhanced electronic properties, opening new possibilities in electronics and optoelectronics.

Despite its promising applications, there are still challenges associated with the large-scale production and commercialization of this compound. One major hurdle is optimizing the synthesis process to achieve higher yields while maintaining product purity. Researchers are actively exploring alternative synthetic routes and catalyst systems to address these issues.

In conclusion, N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 203426283) represents a fascinating example of how complex molecular architectures can lead to innovative materials and therapeutic agents. With ongoing research and development efforts, this compound holds great potential for advancing various fields of science and technology.

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